Cas no 2228346-52-7 (2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)
2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
- EN300-1949132
- 2228346-52-7
- 2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
-
- Inchi: 1S/C12H13F4N/c13-8-1-2-9(10(7-8)12(14,15)16)11(3-4-11)5-6-17/h1-2,7H,3-6,17H2
- InChI Key: YNZBLWSLSPQRNL-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1C1(CCN)CC1)F)(F)F
Computed Properties
- Exact Mass: 247.09841207g/mol
- Monoisotopic Mass: 247.09841207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1949132-0.05g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1949132-0.1g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1949132-0.25g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1949132-0.5g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1949132-1.0g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 1g |
$1500.0 | 2023-05-27 | ||
| Enamine | EN300-1949132-2.5g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1949132-5.0g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 5g |
$4349.0 | 2023-05-27 | ||
| Enamine | EN300-1949132-10.0g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 10g |
$6450.0 | 2023-05-27 | ||
| Enamine | EN300-1949132-1g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1949132-5g |
2-{1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine |
2228346-52-7 | 5g |
$3894.0 | 2023-09-17 |
2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
Comprehensive Overview of 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228346-52-7)
The compound 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228346-52-7) is a fluorinated organic molecule with a unique cyclopropyl-amine structure. Its chemical architecture combines a fluorophenyl ring, a trifluoromethyl group, and a cyclopropane moiety, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluoro and trifluoromethyl substituents enhances its metabolic stability and lipophilicity, which are critical properties in drug design. Researchers are increasingly exploring such fluorinated compounds due to their potential applications in targeting G-protein-coupled receptors (GPCRs) and enzymes involved in neurodegenerative diseases.
In recent years, the demand for fluorinated building blocks like 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine has surged, driven by advancements in medicinal chemistry. This compound's cyclopropylamine core is particularly noteworthy, as it is a privileged scaffold in the development of kinase inhibitors and antidepressants. A growing body of literature highlights its role in modulating serotonin and dopamine pathways, aligning with current trends in central nervous system (CNS) drug discovery. Users searching for "fluorinated amines in drug development" or "cyclopropylamine derivatives" will find this molecule highly relevant to their queries.
The synthetic routes to CAS No. 2228346-52-7 often involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, which are topics of high interest in organic chemistry forums. Its trifluoromethyl group contributes to electron-withdrawing effects, a feature frequently discussed in QSAR (Quantitative Structure-Activity Relationship) studies. For researchers investigating "fluorine in bioactive molecules", this compound serves as an excellent case study due to its balanced polarity and bioavailability. Additionally, its potential as a precursor for PET radiotracers has been explored, linking it to cutting-edge diagnostic imaging technologies.
From an industrial perspective, 2-{1-4-fluoro-2-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine is gaining traction in custom synthesis and contract manufacturing. Companies specializing in high-value intermediates often list this compound in their catalogs, catering to clients searching for "tailor-made fluorinated amines". Its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in pharmaceutical formulation. Regulatory agencies' increasing focus on sustainable fluorination methods further underscores the importance of such molecules in green chemistry initiatives.
In summary, CAS No. 2228346-52-7 represents a versatile chemical entity with multifaceted applications. Its structural features align with contemporary research themes like fluorine medicinal chemistry and small-molecule therapeutics, ensuring its continued relevance in scientific literature and patent filings. For those delving into "amine-functionalized cyclopropanes" or "trifluoromethylphenyl derivatives", this compound offers a compelling avenue for exploration and innovation.
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